Sulfuryl Fluoride

• CAS No.: 2699-79-8
• Product Name: Sulfuryl Fluoride
• Molecular Formula: SO2F2; F2O2S
• Molecular Weight: 102.06 g/mol
• IUPAC Name: sulfuryl difluoride
• Standard InChI: InChI=1S/F2O2S/c1-5(2,3)4
• Standard InChIKey: OBTWBSRJZRCYQV-UHFFFAOYSA-N
• SMILES: O=S(=O)(F)F
• Canonical SMILES: O=S(=O)(F)F
• Boiling Point: -68 °F at 760 mm Hg (NIOSH, 2016); -55.38 °C; -55.3 °C; -68°F
• Colorform: Colorless gas [Note: shipped as a liquified compressed gas]
• Density: 3.72 G/L (GAS), 1.7 G/L (LIQ); 3.72 g/l; 3.72(relative gas density)
• Melting Point: -212 °F (NIOSH, 2016); -135.82 °C; -135.8 °C; -212°F
• Physical Description: Sulfuryl fluoride appears as a colorless odorless gas. Shipped as a liquefied gas under its own vapor pressure. Noncombustible. Heavier than air. Very toxic by inhalation. Contact with the unconfined liquid can cause frostbite. Prolonged exposure to heat can cause containers to rupture violently and rocket. Used as an insecticide fumigant in wooden structures to control termites and wood-infesting beetles, and used in organic synthesis.; COLOURLESS ODOURLESS COMPRESSED OR LIQUEFIED GAS.; Colorless, odorless gas.; Colorless, odorless gas. [insecticide/fumigant] [Note: Shipped as a liquefied compressed gas.]
• Description: Sulfuryl fluoride appears as a colorless odorless gas. Shipped as a liquefied gas under its own vapor pressure. Noncombustible. Heavier than air. Very toxic by inhalation. Contact with the unconfined liquid can cause frostbite. Prolonged exposure to heat can cause containers to rupture violently and rocket. Used as an insecticide fumigant in wooden structures to control termites and wood-infesting beetles, and used in organic synthesis.; Sulfuryl difluoride is a sulfuryl halide. It has a role as a fumigant insecticide.
• Shelf Life: STABLE TO 400 °C; Stable to light. Stable up to approx 500 °C when dry. Rapidly hydrolyzed by aqueous alkali, but not by water.
• Solubility: 0.2 % at 32° F (NIOSH, 2016); 4-5 ml gas/100 ml water; 24-27 ml gas/100 ml alc; 136-138 ml gas/100 ml carbon tetrachloride; 210-220 ml gas/100 ml toluene; SLIGHTLY SOL IN ALKALIS; MISCIBLE WITH METHYL BROMIDE; SPARINGLY SOL IN MOST ORG SOLVENTS; In ethanol 0.24 to 0.27 L/L; in toluene 2.1 to 2.2 L/L; in carbon tetrachloride 1.36 to I.38 L/L; Slightly soluble in cold water and most organic solvents.; In water, 750 mg/L at 25 °C; Solubility in water, ml/100ml: 4-5 (soluble); (32°F): 0.2%
• Synonyms: SULFURYL FLUORIDE;Sulfuric oxyfluoride;SULPHURYL FLUORIDE;fluorodesulfurilo;Fluorure de sulfuryle;fluoruredesulfuryle;fluoruredesulfuryle(french);SO2F2
• Vapor Density: 3.5 (Air= 1); Relative vapor density (air = 1): 3.5; 3.72
• Vapor Pressure: 15.8 atm at 70 °F (NIOSH, 2016); 1.7X10+6 Pa at 21 °C (12.8 mm Hg at 21.1 °C); Vapor pressure, kPa at 21.1 °C: 1.7x10^3; 15.8 atm at 70°F; (70°F): 15.8 atm
• Reference: 1: Magnusson R, Rittfeldt L, Åstot C. Evaluation of sorbent materials for the; sampling and analysis of phosphine, sulfuryl fluoride and methyl bromide in air. ; J Chromatogr A. 2015 Jan 2;1375:17-26. doi: 10.1016/j.chroma.2014.11.077. Epub; 2014 Dec 3. PubMed PMID: 25512126.; ; ; 2: Cao A, Guo M, Yan D, Mao L, Wang Q, Li Y, Duan X, Wang P. Evaluation of; sulfuryl fluoride as a soil fumigant in China. Pest Manag Sci. 2014; Feb;70(2):219-27. doi: 10.1002/ps.3535. Epub 2013 Jun 6. PubMed PMID: 23512505.; ; ; 3: Bonifácio LF, Sousa E, Naves P, Inácio ML, Henriques J, Mota M, Barbosa P,; Drinkall MJ, Buckley S. Efficacy of sulfuryl fluoride against the pinewood; nematode, Bursaphelenchus xylophilus (Nematoda: Aphelenchidae), in Pinus pinaster; boards. Pest Manag Sci. 2014 Jan;70(1):6-13. doi: 10.1002/ps.3507. Epub 2013 Mar ; 27. Review. PubMed PMID: 23536470.; ; ; 4: Jagadeesan R, Nayak MK, Pavic H, Chandra K, Collins PJ. Susceptibility to; sulfuryl fluoride and lack of cross-resistance to phosphine in developmental; stages of the red flour beetle, Tribolium castaneum (Coleoptera: Tenebrionidae). ; Pest Manag Sci. 2015 Oct;71(10):1379-86. doi: 10.1002/ps.3940. Epub 2014 Dec 5.; PubMed PMID: 25382378.; ; ; 5: Athanassiou CG, Phillips TW, Aikins MJ, Hasan MM, Throne JE. Effectiveness of ; sulfuryl fluoride for control of different life stages of stored-product psocids ; (Psocoptera). J Econ Entomol. 2012 Feb;105(1):282-7. PubMed PMID: 22420281.; ; ; 6: Vetter RS, Hoddle MS, Choe DH, Thoms E. Exposure of Brown Recluse and Brown; Widow Spiders (Araneae: Sicariidae, Theridiidae) to a Commercial Sulfuryl; Fluoride Fumigation. J Econ Entomol. 2014 Oct 1;107(5):1813-7. doi:; 10.1603/EC14171. PubMed PMID: 26309271.; ; ; 7: Phillips TW, Aikins MJ, Thoms E, Demark J, Wang C. Fumigation of bed bugs; (Hemiptera: Cimicidae): effective application rates for sulfuryl fluoride. J Econ; Entomol. 2014 Aug;107(4):1582-9. PubMed PMID: 25195451.
• PubChem Compound: 17607
• Last Modified: Nov 11 2021